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Compound Name: Tetradecanedioate

Cat. No.: B1240563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetradecanedioic acid, a C14 α,ω-dicarboxylic acid, is a molecule of interest in various fields,

including polymer chemistry, lubricants, and as a potential therapeutic agent. Nuclear Magnetic

Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation

and purity assessment of such compounds. This document provides detailed ¹H and ¹³C NMR

spectral data, experimental protocols, and a workflow for the analysis of tetradecanedioic acid.

Spectral Data Presentation
The following tables summarize the ¹H and ¹³C NMR spectral data for tetradecanedioic acid.

The data is presented for a sample dissolved in Deuterated Dimethyl Sulfoxide (DMSO-d₆), a

common solvent for dicarboxylic acids.

Table 1: ¹H NMR Spectral Data of Tetradecanedioic Acid in DMSO-d₆
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~12.0 Broad Singlet 2H -COOH

2.18 Triplet 4H α-CH₂

1.49 Quintet 4H β-CH₂

1.24 Multiplet 16H γ to ζ-CH₂

Table 2: ¹³C NMR Spectral Data of Tetradecanedioic Acid in DMSO-d₆

Chemical Shift (δ) ppm Assignment

174.4 -COOH

34.0 α-CH₂

29.0 Methylene Chain

28.8 Methylene Chain

28.7 Methylene Chain

28.4 Methylene Chain

24.5 β-CH₂

Experimental Protocols
A detailed methodology for acquiring high-quality ¹H and ¹³C NMR spectra of tetradecanedioic

acid is provided below.

Sample Preparation
Materials:

Tetradecanedioic acid (5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR)

Deuterated Dimethyl Sulfoxide (DMSO-d₆, 0.6-0.7 mL)
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5 mm NMR tube

Vial

Pipette

Vortex mixer or sonicator

Procedure:

Accurately weigh the desired amount of tetradecanedioic acid into a clean, dry vial.

Add approximately 0.6-0.7 mL of DMSO-d₆ to the vial.

Gently vortex or sonicate the vial to ensure complete dissolution of the solid. The solubility of

tetradecanedioic acid in DMSO is approximately 52 mg/mL.[1]

Once fully dissolved, carefully transfer the solution into a 5 mm NMR tube using a pipette.

Cap the NMR tube securely.

NMR Instrument Parameters
The following are typical starting parameters for a 400 MHz NMR spectrometer. These may

need to be optimized based on the specific instrument and sample concentration.

¹H NMR Spectroscopy:

Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker instruments)

Number of Scans: 16-64

Relaxation Delay (d1): 1-2 seconds

Acquisition Time (aq): 3-4 seconds

Spectral Width (sw): 15 ppm

Temperature: 298 K (25 °C)
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¹³C NMR Spectroscopy:

Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker

instruments)

Number of Scans: ≥ 1024 (due to the low natural abundance of ¹³C)

Relaxation Delay (d1): 2-5 seconds

Acquisition Time (aq): 1-2 seconds

Spectral Width (sw): 220 ppm

Temperature: 298 K (25 °C)

Data Analysis Workflow
The following diagram illustrates the logical workflow from sample preparation to the final

interpretation of the NMR data for tetradecanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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